Cas no 230-33-1 (Benzo[f]quinoxaline)

Benzo[f]quinoxaline structure
Benzo[f]quinoxaline structure
Product Name:Benzo[f]quinoxaline
CAS No:230-33-1
MF:C12H8N2
MW:180.205322265625
CID:263656
PubChem ID:98494
Update Time:2025-04-19

Benzo[f]quinoxaline Chemical and Physical Properties

Names and Identifiers

    • Benzo[f]quinoxaline
    • 1,4-diaza-phenanthrene
    • 1,4-Diazaphenanthrene
    • 1,4-diazaphenanthrene N-1-oxide
    • 1,4-phenanthroline
    • 5,6-Benzoquinoxaline
    • AC1L407M
    • AC1Q4W4V
    • Benzo < f> chinoxalin
    • BENZO(F)QUINOXALINE
    • Benzo[f]chinoxalin
    • benzo< f> quinoxaline
    • Benzoquinoxaline
    • SureCN2517167
    • SureCN730579
    • DTXSID90177553
    • V7UJG79BN9
    • NSC-48954
    • NSC 48954
    • InChI=1/C12H8N2/c1-2-4-10-9(3-1)5-6-11-12(10)14-8-7-13-11/h1-8
    • SCHEMBL730579
    • NSC48954
    • benzochinoxalin
    • 230-33-1
    • YUFRAQHYKKPYLH-UHFFFAOYSA-N
    • 7,8-benzoquinoxaline
    • UNII-V7UJG79BN9
    • Inchi: 1S/C12H8N2/c1-2-4-10-9(3-1)5-6-11-12(10)14-8-7-13-11/h1-8H
    • InChI Key: YUFRAQHYKKPYLH-UHFFFAOYSA-N
    • SMILES: N1C=CN=C2C=CC3C=CC=CC=3C=12

Computed Properties

  • Exact Mass: 180.06884
  • Monoisotopic Mass: 180.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • Density: 1.25
  • Boiling Point: 354.9°Cat760mmHg
  • Flash Point: 158.9°C
  • Refractive Index: 1.74
  • PSA: 25.78
  • LogP: 2.78300
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